Cas no 2171776-67-1 (3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2171776-67-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6195800
• PubChem ID: 165804541
• Update Time: 2025-06-09

3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• 2171776-67-1
• 3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid
• EN300-1493476

• Inchi： 1S/C26H32N2O6/c1-4-33-17(13-23(29)30)14-27-25(31)24(16(2)3)28-26(32)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22,24H,4,13-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： RWUUCSGLUNQTKE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(CC(=O)O)OCC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

Introduction to 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic Acid (CAS No. 2171776-67-1)

3-Ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid, with the CAS number 2171776-67-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the realm of drug discovery and development.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes an ethoxy group, a fluoren-9-ylmethoxycarbonyl moiety, and an amino group. These features contribute to its unique chemical behavior and make it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the fluoren-9-ylmethoxycarbonyl group in this molecule suggests potential applications in the synthesis of protease inhibitors, which are crucial for treating conditions such as cancer and inflammation. Protease inhibitors have shown efficacy in targeting specific enzymes that play a role in disease progression, making them a cornerstone of modern therapeutic strategies.

The ethoxy group and the overall structure of 3-Ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid also contribute to its solubility and bioavailability, which are critical factors for any potential drug candidate. Enhanced solubility can improve the absorption and distribution of the compound within the body, thereby increasing its therapeutic efficacy.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The incorporation of the fluoren-9-ylmethoxycarbonyl group into this molecule not only provides structural rigidity but also allows for fine-tuning of its pharmacokinetic properties. This feature is particularly relevant in the context of drug design, where optimizing metabolic stability can significantly improve a drug's shelf life and reduce side effects.

The compound's amino group also plays a pivotal role in its potential biological activity. Amino groups are often involved in hydrogen bonding interactions with biological targets, which can influence the compound's binding affinity and selectivity. In the case of 3-Ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid, the amino group is part of a larger functional moiety that could interact with specific proteins or enzymes, leading to therapeutic effects.

In addition to its structural features, 3-Ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid may also serve as a valuable intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites allows chemists to modify or attach other functional groups, enabling the creation of novel derivatives with tailored properties. This flexibility is particularly important in drug discovery pipelines, where iterative modifications are often required to optimize potency and selectivity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex molecular framework efficiently. These methods not only enhance the efficiency of synthesis but also allow for greater control over reaction outcomes, reducing unwanted byproducts.

The pharmacological potential of 3-Ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid has been explored in several preclinical studies. Initial research suggests that it may exhibit inhibitory activity against certain enzymes associated with inflammation and cancer progression. These findings are particularly encouraging given the growing body of evidence supporting the role of protease inhibitors in managing these conditions.

Ongoing research is focused on further elucidating the mechanism of action of this compound and identifying potential therapeutic applications. By leveraging cutting-edge techniques such as structure-based drug design and high-throughput screening, scientists aim to uncover new insights into how this molecule interacts with biological targets. These studies could pave the way for novel treatments that address unmet medical needs.

The development of new drugs is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. The synthesis and characterization of compounds like 3-Ethoxy-4-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171776-67) represent significant milestones in this journey towards discovering safer and more effective therapies.

In conclusion, 3-Ethoxy -4 -2 -(( 9 H -fluore n -9 -y l)m e tho x ycarb o n y l) am i no ) -3 -m eth ylb uta nam id ob uta no ic ac i d holds considerable promise as a pharmaceutical intermediate and potential therapeutic agent. Its unique structural features and promising preclinical results make it an attractive candidate for further investigation in drug discovery efforts aimed at addressing various diseases.